Cas no 106027-47-8 ((2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine)

2-Methoxyethyl[(5-methylfuran-2-yl)methyl]amine is a specialized amine derivative featuring a furan ring substituted with a methyl group at the 5-position and a 2-methoxyethylamine moiety. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of the furan ring and methoxyethyl group enhances its reactivity in nucleophilic and electrophilic transformations. Its structural features may also contribute to improved solubility and bioavailability in certain applications. The compound’s well-defined molecular structure allows for precise modification, making it valuable for targeted synthesis in research and industrial settings.
(2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine structure
106027-47-8 structure
Product Name:(2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine
CAS No:106027-47-8
MF:C9H15NO2
MW:169.220902681351
CID:3111479
PubChem ID:4777616
Update Time:2025-06-11

(2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

    • (2-Methoxy-ethyl)-(5-methyl-furan-2-ylmethyl)-amine
    • (2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine
    • 2-Methoxy-N-((5-methylfuran-2-yl)methyl)ethanamine
    • GEA02747
    • EN300-107515
    • 106027-47-8
    • AKOS000228642
    • Z1076473412
    • G46355
    • F8880-4924
    • 2-methoxy-N-[(5-methylfuran-2-yl)methyl]ethanamine
    • CS-0231239
    • MDL: MFCD06740597
    • Inchi: 1S/C9H15NO2/c1-8-3-4-9(12-8)7-10-5-6-11-2/h3-4,10H,5-7H2,1-2H3
    • InChI Key: OBHOPNYPKFBIPH-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC=C1CNCCOC

Computed Properties

  • Exact Mass: 169.110278721Da
  • Monoisotopic Mass: 169.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 34.4Ų

(2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine Pricemore >>

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(2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine Related Literature

Additional information on (2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine

Comprehensive Overview of (2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine (CAS No. 106027-47-8)

(2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine (CAS No. 106027-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This amine derivative, characterized by its furan and methoxyethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and bioactive molecules.

The compound's structure, featuring a 5-methylfuran-2-yl moiety, contributes to its reactivity and solubility profile. Recent studies highlight its role in click chemistry and catalysis, aligning with the growing demand for sustainable synthetic methodologies. As the pharmaceutical industry shifts toward green chemistry principles, 106027-47-8 has emerged as a candidate for atom-efficient reactions due to its moderate polarity and stability under various conditions.

In agrochemical applications, (2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine has shown promise as a precursor for crop protection agents. Its furan ring system is structurally analogous to natural product derivatives, making it relevant for biopesticide development. This aligns with current trends in precision agriculture, where researchers seek eco-friendly alternatives to traditional pesticides.

Analytical characterization of CAS No. 106027-47-8 typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on its amine proton signals (δ 2.5-3.5 ppm in 1H NMR). The compound's logP value (predicted ~1.8) suggests moderate lipophilicity, a property critically evaluated in ADMET studies for drug candidates. These characteristics position it as a versatile building block in medicinal chemistry workflows.

Recent patent literature reveals innovative applications of this amine in polymer chemistry, where it serves as a functional monomer for conductive materials. The methoxyethyl side chain enhances solubility in polar solvents, facilitating its incorporation into electronic-grade polymers—a hot topic in flexible electronics research. This dual pharmaceutical-material science relevance makes 106027-47-8 a compound of cross-disciplinary interest.

From a regulatory perspective, the compound falls under general industrial chemical classifications. However, researchers must adhere to REACH compliance guidelines when scaling up synthesis. Quality control protocols for 106027-47-8 typically specify ≥95% purity by GC analysis, with strict limits on heavy metal residues for pharmaceutical-grade material.

The synthetic route to (2-methoxyethyl)[(5-methylfuran-2-yl)methyl]amine often involves reductive amination of 5-methylfurfural with 2-methoxyethylamine, followed by purification via distillation or column chromatography. Process optimization studies focus on catalyst selection (e.g., Pd/C or NaBH4) to improve yield and reduce E-factor—a key metric in green chemistry assessments.

In conclusion, CAS No. 106027-47-8 represents a multifaceted chemical entity with expanding applications across life sciences and advanced materials. Its structural features and synthetic accessibility continue to inspire innovation in small molecule drug discovery and functional material design, reflecting broader industry shifts toward multifunctional intermediates.

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